5,6-Epoxy-13-cis Retinoic Acid 5,6-Epoxy-13-cis Retinoic Acid 5,6-epoxy-13-cis Retinoic acid is a metabolite of 13-cis retinoic acid. It is formed when 13-cis retinoic acid undergoes cooxidation by prostaglandin H (PGH) synthase in the presence of hydroperoxides or peroxyl radicals. 5,6-epoxy-13-cis Retinoic acid is also a potential impurity found in commercial preparations of 13-cis retinoic acid.

Brand Name: Vulcanchem
CAS No.: 81444-57-7
VCID: VC0029556
InChI: InChI=1S/C20H28O3/c1-15(8-6-9-16(2)14-17(21)22)10-13-20-18(3,4)11-7-12-19(20,5)23-20/h6,8-10,13-14H,7,11-12H2,1-5H3,(H,21,22)/b9-6+,13-10+,15-8+,16-14-
SMILES: CC(=CC=CC(=CC(=O)O)C)C=CC12C(CCCC1(O2)C)(C)C
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol

5,6-Epoxy-13-cis Retinoic Acid

CAS No.: 81444-57-7

Cat. No.: VC0029556

Molecular Formula: C20H28O3

Molecular Weight: 316.4 g/mol

* For research use only. Not for human or veterinary use.

5,6-Epoxy-13-cis Retinoic Acid - 81444-57-7

Specification

Description 5,6-epoxy-13-cis Retinoic acid is a metabolite of 13-cis retinoic acid. It is formed when 13-cis retinoic acid undergoes cooxidation by prostaglandin H (PGH) synthase in the presence of hydroperoxides or peroxyl radicals. 5,6-epoxy-13-cis Retinoic acid is also a potential impurity found in commercial preparations of 13-cis retinoic acid.

CAS No. 81444-57-7
Molecular Formula C20H28O3
Molecular Weight 316.4 g/mol
IUPAC Name (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)nona-2,4,6,8-tetraenoic acid
Standard InChI InChI=1S/C20H28O3/c1-15(8-6-9-16(2)14-17(21)22)10-13-20-18(3,4)11-7-12-19(20,5)23-20/h6,8-10,13-14H,7,11-12H2,1-5H3,(H,21,22)/b9-6+,13-10+,15-8+,16-14-
Standard InChI Key KEEHJLBAOLGBJZ-NJZIYGCESA-N
Isomeric SMILES C/C(=C\C=C\C(=C/C(=O)O)\C)/C=C/C12C(CCCC1(O2)C)(C)C
SMILES CC(=CC=CC(=CC(=O)O)C)C=CC12C(CCCC1(O2)C)(C)C
Canonical SMILES CC(=CC=CC(=CC(=O)O)C)C=CC12C(CCCC1(O2)C)(C)C

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